Cas no 475-31-0 (Glycocholic acid)

• Product Name: Glycocholic acid
• CAS No: 475-31-0
• Molecular Formula: C₂₆H₄₃NO₆
• Molecular Weight: 465.6227
• MDL: MFCD00065902
• CID: 37631
• PubChem ID: 10140

Glycocholic acid Properties

Names and Identifiers

• glycocholic acid hydrate
• glycocholic acid free acid
• N-(3-alpha,7-alpha,12-alpha-trihydroxycholan-24-oyl)glycine
• Glycocholic acid
• GLYCOCHOLIC ACID(RG)
• N-Choloylglycine
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid N-(carboxymethyl)amide
• Cholylglycine
• glycocholate
• Glycine, N-choloyl-
• N-CHOLYLGLYCINE
• G59NX3I3RT
• C26H43NO6
• SCHEMBL29022
• CHEMBL411070
• Prestwick3_000521
• EINECS 207-494-9
• RFDAIACWWDREDC-FRVQLJSFSA-N
• HMS2096J03
• 3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oylglycine
• CS-W020037
• Prestwick2_000521
• DTXCID0027436
• 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)acetic acid
• 475-31-0
• Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
• A827264
• MFCD00065902
• 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-glycine
• SMR001233215
• BSPBio_000501
• 3a,7a,12a-Trihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
• CHEBI:17687
• bmse000651
• Tox21_302549
• DS-0968
• GCH
• BPBio1_000553
• HMS1569J03
• N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycine
• Glycocholic acid, free acid
• 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol N-(carboxymethyl)-amide
• SPBio_002422
• DTXSID2047436
• ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
• GLYCOCHOLIC ACID [WHO-DD]
• G-5270
• MFCD06408004
• BDBM50375589
• Glycylcholate
• Prestwick0_000521
• AKOS015965042
• 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(carboxymethyl)amide
• BIDD:PXR0160
• CCG-269413
• AC-30905
• 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
• Spectrum5_002011
• ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine;Glycocholic acid
• UNII-G59NX3I3RT
• Prestwick_768
• N-((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)glycine
• N-(Carboxymethyl)-3alpha,7alpha,12alpha-trihydroxyglycine cholate
• Glycylcholic acid
• BRD-K54771420-001-03-2
• 3a,7a,12a-Trihydroxy-5b-cholan-24-oylglycine
• C01921
• Glycoreductodehydrocholic acid
• N-(carboxymethyl)-3a,7a,12a-trihydroxy-5b-Cholan-24-amide
• N-choloyl-Glycine
• s4958
• GTPL4544
• NS00014841
• LMST05030001
• MLS002153857
• HMS2231A05
• Prestwick1_000521
• N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
• HY-N1423
• CAS-475-31-0
• NCGC00163115-02
• N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-glycine
• Q2701638
• 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecan-14-yl]pentanamido]acetic acid
• GLYCOCHOLIC ACID [MI]
• NCGC00256646-01
• N-[(3beta,5beta,7beta,9beta,12beta)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
• [(3,7,12-Trihydroxy-24-oxocholan-24-yl)amino]acetic acid #
• 863-57-0
• 1ST10389
• N-[(3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
• STL565148

• MDL： MFCD00065902
• InChIKey： RFDAIACWWDREDC-FRVQLJSFSA-N
• Inchi： 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]3([H])C([H])([H])[C@]([H])([C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)[C@]21C([H])([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 465.30900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 465.309038
• Heavy Atom Count: 33
• Complexity: 759
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 127

Experimental Properties

• LogP: 2.95580
• PSA: 127.09000
• Merck: 13,4507
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 568.76°C (rough estimate)
• Melting Point: 140-150°C
• Flash Point: 372.3°C
• Solubility: methanol: 0.1 g/mL, clear, colorless
• Color/Form: Not determined
• Solubility: Slightly soluble in water
• pka: 4.4(at 25℃)
• Specific Rotation: +28.0° - +33.0° (c=7.5, 95% EtOH)
• Density: 1.1336 (rough estimate)